Cas no 872495-69-7 (Borinic acid, (4-chloro-3-methylphenyl)(3-cyanophenyl)-)

• Product Name: Borinic acid, (4-chloro-3-methylphenyl)(3-cyanophenyl)-
• CAS No: 872495-69-7
• MF: C₁₄H₁₁BClNO
• MW: 255.507242441177
• CID: 658717
• PubChem ID: 69337957
• Update Time: 2025-04-19

Borinic acid, (4-chloro-3-methylphenyl)(3-cyanophenyl)- Chemical and Physical Properties

Names and Identifiers

• Borinic acid, (4-chloro-3-methylphenyl)(3-cyanophenyl)-
• (4-chloro-3-methylphenyl)-(3-cyanophenyl)borinic acid
• 872495-69-7
• (4-chloro-3-methylphenyl)(3-cyanophenyl)borinic acid
• DTXSID80740275
• starbld0019202
• 3-((4-chloro-3-methylphenyl)(hydroxy)boryl)benzonitrile

• Inchi： 1S/C14H11BClNO/c1-10-7-13(5-6-14(10)16)15(18)12-4-2-3-11(8-12)9-17/h2-8,18H,1H3
• InChI Key： OSEAAXSYKSNHSS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(B(C2C=CC=C(C#N)C=2)O)C=C1C

Computed Properties

• Exact Mass: 255.0622218g/mol
• Monoisotopic Mass: 255.0622218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44Ų